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Compound of Interest

Compound Name: Procyanidin

Cat. No.: B600670 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of procyanidin in a laboratory environment. These procedures are designed to

ensure the safety of researchers and to maintain compliance with environmental regulations.

Immediate Safety Procedures
When handling procyanidin, adherence to standard laboratory safety protocols is crucial.

While it is generally not classified as a hazardous substance according to the Globally

Harmonized System (GHS), some safety data sheets indicate it may cause irritation.[1][2]

Personal Protective Equipment (PPE)

Standard laboratory attire should be worn at all times. This includes:

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3]

Hand Protection: Use impermeable and chemically resistant gloves.[1] Gloves must be

inspected before use.[3]

Body Protection: A lab coat is required to prevent skin contact.

Respiratory Protection: In cases where dust may be generated, a NIOSH-approved

respirator is recommended.

First Aid Measures
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In case of exposure, follow these immediate first-aid steps:

After Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms develop,

seek medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove any contaminated clothing.

After Eye Contact: Rinse the eyes with plenty of water for at least 15 minutes, holding the

eyelids apart.

After Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Spill and Leak Management

In the event of a spill, contain the material promptly to prevent environmental contamination.

Avoid the generation of dust during cleanup.

For solid procyanidin, sweep or vacuum the spillage and collect it in a suitable, closed

container for disposal.

Ensure that the spilled material does not enter drains, sewers, or water courses.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties for procyanidin
B2, a common type of procyanidin. Most safety data sheets report that specific quantitative

values have not been determined.
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Property Value

Appearance Solid

Flammability Product is not flammable

pH-value Not applicable

Melting Point/Range Undetermined

Boiling Point/Range Undetermined

Flash Point Not applicable

Water Solubility Not determined

Hazard Classification Not classified as hazardous (GHS)

Water Hazard Class Class 1 (Slightly hazardous for water)

Source: Procyanidin B2 Safety Data Sheet.

Step-by-Step Disposal Protocol
The recommended procedure for disposing of procyanidin from a laboratory setting involves

treating it as chemical waste. While some sources suggest that very small quantities may be

disposed of with household waste, this is not advisable for research or industrial labs. Always

adhere to local, state, and federal regulations.

Step 1: Waste Identification and Segregation

Identify all waste containing procyanidin, including pure substance, solutions, and

contaminated materials (e.g., gloves, weigh boats, paper towels).

Segregate procyanidin waste from other chemical waste streams to avoid incompatible

mixtures. Do not mix with strong acids, alkalis, or oxidizing/reducing agents.

Step 2: Containerization and Labeling

Place procyanidin waste into a sturdy, sealable container that is chemically compatible with

the substance.
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Label the container clearly as "Hazardous Waste" or as required by your institution's

Environmental Health and Safety (EHS) department.

The label must include the full chemical name ("Procyanidin"), concentration (if in solution),

and the date accumulation started.

Step 3: Storage

Store the sealed waste container in a designated, well-ventilated waste accumulation area.

Keep the container away from incompatible materials.

Ensure the storage area has secondary containment to manage any potential leaks.

Step 4: Final Disposal

Arrange for waste pickup through your institution's EHS department or a licensed hazardous

material disposal company.

The preferred method of disposal for this type of organic compound is high-temperature

incineration in a facility equipped with an afterburner and scrubber.

Dispose of contaminated packaging in the same manner as the substance itself.

Never dispose of procyanidin waste down the drain or in the regular trash.

Procyanidin Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b600670?utm_src=pdf-body
https://www.benchchem.com/product/b600670?utm_src=pdf-body
https://www.benchchem.com/product/b600670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procyanidin Waste Generated
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Caption: Workflow for the safe disposal of procyanidin waste in a laboratory setting.
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Experimental Protocols
The search for established experimental protocols specifically for the disposal or neutralization

of procyanidin did not yield any detailed methodologies. The standard procedure across all

safety data sheets is to handle its disposal via professional waste management services in

accordance with regulations, rather than through in-lab chemical treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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